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Compound of Interest

Compound Name:
5-(3-Bromophenyl)cyclohexane-

1,3-dione

CAS No.: 144128-71-2

Cat. No.: B117321

Get Quote

This technical guide provides a detailed analysis of the expected spectroscopic data for 5-(3-
Bromophenyl)cyclohexane-1,3-dione, a valuable building block in synthetic organic

chemistry and drug discovery. As experimental spectra for this specific compound are not

readily available in public databases, this guide leverages established spectroscopic principles

and data from analogous compounds to provide a robust interpretation for researchers. This

approach not only predicts the spectral characteristics but also serves as a methodological

framework for the characterization of related novel molecules.

Introduction
5-(3-Bromophenyl)cyclohexane-1,3-dione belongs to the class of 5-arylcyclohexane-1,3-

diones, which are known for their versatile reactivity and potential biological activities. The

presence of the bromophenyl moiety and the dicarbonyl system makes this compound a key

intermediate for the synthesis of a variety of heterocyclic compounds and more complex

molecular architectures. Accurate spectroscopic characterization is paramount for confirming
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the identity and purity of this compound in any research endeavor. This guide will delve into the

anticipated Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS)

data, providing a comprehensive analytical overview.

Molecular Structure and Key Features
The molecular structure of 5-(3-Bromophenyl)cyclohexane-1,3-dione (C₁₂H₁₁BrO₂) dictates

its spectroscopic properties.[1] Key features include the cyclohexane-1,3-dione ring, which can

exist in keto-enol tautomeric forms, and the 3-bromophenyl substituent. The presence of

bromine with its characteristic isotopic distribution (⁷⁹Br and ⁸¹Br) will be a key indicator in mass

spectrometry.

Figure 1: Molecular structure of 5-(3-Bromophenyl)cyclohexane-1,3-dione.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is the most powerful tool for elucidating the carbon-hydrogen framework of

organic molecules. Due to the keto-enol tautomerism of the cyclohexane-1,3-dione moiety, the

NMR spectra can be complex, showing signals for both tautomers depending on the solvent

and temperature. For the purpose of this guide, we will focus on the analysis of the diketo form,

which is often predominant in aprotic solvents like CDCl₃.

¹H NMR Spectroscopy
Experimental Protocol (Predicted): A ¹H NMR spectrum would be acquired on a 400 MHz or

500 MHz spectrometer. A sample of approximately 5-10 mg of 5-(3-
Bromophenyl)cyclohexane-1,3-dione would be dissolved in 0.6-0.7 mL of deuterated

chloroform (CDCl₃). The chemical shifts would be referenced to the residual solvent peak

(CHCl₃ at 7.26 ppm).

Predicted ¹H NMR Data:
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Chemical Shift (δ,
ppm)

Multiplicity Integration Assignment

~ 7.5 - 7.2 m 4H Ar-H

~ 3.5 m 1H H-5

~ 2.8 - 2.5 m 4H H-2, H-6

~ 2.4 - 2.2 m 2H H-4

Interpretation: The aromatic region is expected to show a complex multiplet pattern for the four

protons of the 3-bromophenyl group. The proton at C-5 of the cyclohexane ring, being adjacent

to the aromatic ring, would appear as a multiplet around 3.5 ppm. The methylene protons at C-

2 and C-6, adjacent to the carbonyl groups, are diastereotopic and would likely appear as a

complex multiplet in the range of 2.5-2.8 ppm. The methylene protons at C-4 would also give

rise to a multiplet, expected to be further upfield around 2.2-2.4 ppm.

¹³C NMR Spectroscopy
Experimental Protocol (Predicted): A ¹³C NMR spectrum would be recorded at 100 or 125 MHz

using the same sample prepared for the ¹H NMR analysis. The chemical shifts would be

referenced to the CDCl₃ solvent peak at 77.16 ppm.

Predicted ¹³C NMR Data:
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Chemical Shift (δ, ppm) Assignment

~ 208 C=O (C-1, C-3)

~ 145 Ar-C (C-1')

~ 132 Ar-CH

~ 130 Ar-CH

~ 128 Ar-CH

~ 125 Ar-CH

~ 122 Ar-C-Br

~ 50 C-2, C-6

~ 45 C-4

~ 40 C-5

Interpretation: The two carbonyl carbons (C-1 and C-3) are expected to resonate at a

significantly downfield chemical shift, around 208 ppm. The aromatic carbons will appear in the

typical range of 120-145 ppm. The carbon bearing the bromine atom (C-3') will be identifiable,

and the other aromatic signals can be assigned based on substituent effects. The aliphatic

carbons of the cyclohexane ring will appear in the upfield region, with the carbons adjacent to

the carbonyls (C-2, C-6) being the most deshielded among them.

Infrared (IR) Spectroscopy
IR spectroscopy is an excellent technique for identifying the functional groups present in a

molecule.

Experimental Protocol (Predicted): An IR spectrum would be obtained using a Fourier

Transform Infrared (FTIR) spectrometer. A small amount of the solid sample would be analyzed

using an Attenuated Total Reflectance (ATR) accessory, or alternatively, a KBr pellet would be

prepared.

Predicted IR Data:
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Wavenumber (cm⁻¹) Intensity Assignment

~ 3050 Medium Aromatic C-H stretch

~ 2950 Medium Aliphatic C-H stretch

~ 1715 Strong
C=O stretch (conjugated

ketone)

~ 1600, 1470 Medium-Strong Aromatic C=C stretch

~ 1070 Strong C-Br stretch

Interpretation: The most prominent feature in the IR spectrum will be the strong absorption

band around 1715 cm⁻¹ corresponding to the stretching vibration of the two carbonyl groups.

The presence of the aromatic ring will be confirmed by the C-H stretching vibrations above

3000 cm⁻¹ and the characteristic C=C stretching bands in the 1600-1470 cm⁻¹ region. The

aliphatic C-H stretching vibrations will be observed below 3000 cm⁻¹. A strong absorption

around 1070 cm⁻¹ would be indicative of the C-Br bond.

Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern

of a molecule, which aids in its structural elucidation.

Experimental Protocol (Predicted): A mass spectrum would be acquired using an Electron

Ionization (EI) source coupled with a quadrupole or time-of-flight (TOF) mass analyzer. The

sample would be introduced via a direct insertion probe or after separation by gas

chromatography if volatile enough.

Predicted Mass Spectrum Data:
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m/z Relative Intensity Assignment

268/266 High [M]⁺ (Molecular ion)

187 Medium [M - Br]⁺

157/155 Medium [C₆H₄Br]⁺

111 High [C₆H₇O₂]⁺

Interpretation: The mass spectrum will show a characteristic molecular ion peak [M]⁺ with a

doublet at m/z 266 and 268, with nearly equal intensity, which is the hallmark of a compound

containing one bromine atom (due to the natural abundance of the ⁷⁹Br and ⁸¹Br isotopes).[2] A

significant fragment would be observed at m/z 187, corresponding to the loss of the bromine

radical. Another prominent fragmentation pathway would involve the cleavage of the bond

between the cyclohexane and the phenyl rings, leading to fragments corresponding to the

bromophenyl cation (m/z 155/157) and the cyclohexane-1,3-dione radical cation (m/z 111).

[M]⁺˙
m/z 266/268

[M - Br]⁺
m/z 187- Br•

[C₆H₄Br]⁺
m/z 155/157

- C₆H₇O₂•

[C₆H₇O₂]⁺˙
m/z 112

- C₆H₄Br•

Click to download full resolution via product page

Figure 2: Predicted key fragmentation pathways for 5-(3-Bromophenyl)cyclohexane-1,3-
dione in EI-MS.

Conclusion
This technical guide provides a comprehensive, albeit predictive, spectroscopic analysis of 5-
(3-Bromophenyl)cyclohexane-1,3-dione. By leveraging fundamental principles and data from

analogous structures, we have outlined the expected NMR, IR, and MS characteristics. This
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information serves as a crucial reference for researchers working with this compound, aiding in

its synthesis, purification, and subsequent applications. The provided protocols and

interpretations offer a solid foundation for the empirical characterization of this and other

related novel chemical entities.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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